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Compound of Interest

Compound Name: 2',3,5,7-Tetrahydroxyflavanone

CAS No.: 31477-95-9

Cat. No.: B150676

Get Quote

Executive Directive: Immediate Operational Status
Substance Identity: 2',3,5,7-Tetrahydroxyflavanone CAS Registry Number: 31477-95-9

Chemical Class: Flavanone (Polyphenol) Disposal Classification:Hazardous Organic Waste

(Non-Halogenated)[1][2]

Core Directive: 2',3,5,7-Tetrahydroxyflavanone is a chemical irritant and potential aquatic

contaminant.[1] Do not dispose of via sanitary sewer or municipal trash. All waste streams must

be segregated into combustible organic waste containers for high-temperature incineration.[1]

Hazard Profiling & Technical Specifications
To ensure safe handling, researchers must understand the physicochemical properties driving

the disposal logic.[1] This compound is a solid polyphenol, prone to oxidative degradation and

dust formation.[1]

Table 1: Physicochemical & Hazard Data
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Parameter Specification Operational Implication

CAS Number 31477-95-9
Use for precise waste labeling

and inventory tracking.[1]

Physical State Solid (Powder/Crystal)

High risk of particulate

inhalation; requires N95/P100

protection during transfer.[1]

Solubility
Soluble in DMSO, Methanol,

Ethanol

Waste must be compatible with

organic solvent streams.[1]

GHS Classification Warning

Skin Irrit. 2 (H315), Eye Irrit.[1]

[3] 2A (H319), STOT SE 3

(H335).[1]

Reactivity
Sensitive to strong oxidizing

agents

Keep away from chromic acid,

perchlorates, or nitric acid

waste streams.[1]

Scientific Rationale: The hydroxyl groups at positions 2', 3, 5, and 7 render the molecule

reactive toward oxidizers.[1] Mixing with strong oxidizing acids in a waste container can lead to

exothermic decomposition. Segregation is critical to prevent thermal runaway.[1]

Personal Protective Equipment (PPE) Matrix
Trust in safety protocols begins with self-protection.[1] This system validates user safety before

the chemical is even touched.[1]

Respiratory: NIOSH-approved N95 particulate respirator (minimum) or P100 if handling >100

mg in open air.[1]

Dermal: Nitrile gloves (minimum thickness 0.11 mm).[1] Double-gloving recommended for

solutions >10 mM.[1]
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Ocular: Chemical safety goggles (ANSI Z87.1 compliant). Safety glasses are insufficient due

to fine powder drift risks.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Objective: Safe containment of expired or excess solid 2',3,5,7-Tetrahydroxyflavanone for

incineration.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]

Transfer:

Work inside a chemical fume hood to capture fugitive dust.

Transfer the solid using a chemically inert spatula.

Do not rinse the original vial into the sink.

Solvent Wash (Optional but Recommended):

If the solid is sticky or adherent, dissolve in a minimal amount of acetone or ethanol.

Transfer this rinsate to the Liquid Organic Waste container (see Protocol B).

Labeling: Affix a hazardous waste label detailing:

"Solid Organic Waste: 2',3,5,7-Tetrahydroxyflavanone"[1]

Hazard Checkbox: Irritant.

Final Disposition: Seal tightly and transfer to the facility's Central Accumulation Area (CAA)

for off-site thermal destruction (incineration).

Protocol B: Liquid Waste Disposal (Solutions/Mother
Liquors)
Objective: Disposal of reaction mixtures or stock solutions (e.g., in DMSO or Methanol).
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Segregation: Ensure the waste stream is Non-Halogenated Organic.

Critical Check: Does the solution contain Chloroform or DCM? If yes, segregate to

Halogenated Waste.[1] If no (e.g., DMSO, MeOH), use Non-Halogenated.[1]

Pre-Treatment: No neutralization is required for this flavonoid.[1]

Bulking: Pour solution into the designated solvent waste carboy (typically 20L HDPE).

Caution: Ensure the carboy is grounded if pouring large volumes of flammable solvents

(ethanol/methanol) to prevent static discharge.[1]

Record Keeping: Log the volume and concentration (approximate) on the waste container's

accumulation log.

Workflows and Decision Logic
Figure 1: Waste Stream Decision Tree
This logic gate ensures no cross-contamination of waste streams, preventing dangerous

reactions in bulk storage.[1]
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Waste Generation:
2',3,5,7-Tetrahydroxyflavanone

Physical State?

Solid / Powder

 Powder

Liquid / Solution
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Solid Hazardous Waste Bin
(Incineration)

 Direct Transfer

Solvent Type?

Contains Halogens
(DCM, Chloroform)

 Yes

Non-Halogenated
(DMSO, MeOH, EtOH)

 No

Halogenated Solvent Carboy
(High Temp Incineration)

Non-Halogenated Solvent Carboy
(Fuel Blending/Incineration)

Click to download full resolution via product page

Caption: Decision logic for segregating 2',3,5,7-Tetrahydroxyflavanone waste streams to

ensure compatibility with incineration protocols.

Emergency Response: Spill Management
Accidents happen. This self-validating protocol ensures containment without escalating the

hazard.[1]

Scenario: 500 mg powder spill on a laboratory bench.
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Isolate: Alert nearby personnel and mark the area.

Protect: Don N95 mask and fresh nitrile gloves immediately.[1]

Contain (Dry Spill):

Do NOT use a wet cloth initially (this spreads the flavonoid and stains surfaces).[1]

Cover the spill with a dry absorbent pad or paper towel to prevent dust dispersion.[1]

Gently sweep onto a dustpan or scoop using a stiff card.

Clean:

Once the bulk solid is removed, wet a paper towel with 70% Ethanol.

Wipe the surface from the outside in to avoid spreading the residue.[1]

Repeat until no yellow/residue remains.

Disposal: Place all contaminated wipes, gloves, and scoop cards into the Solid Hazardous

Waste bag.

Figure 2: Spill Response Workflow

1. Alert & Isolate 2. Don PPE
(N95 + Nitrile)

3. Dry Containment
(Prevent Dust)

4. Solvent Decon
(70% EtOH)

5. Hazardous Waste
Bin

Click to download full resolution via product page

Caption: Step-by-step spill remediation workflow prioritizing dust containment followed by

solvent decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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